ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2,6-difluorobenzoyl)-3-[(2,4-difluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C22H21F4NO3/c1-2-30-21(29)22(12-14-7-8-15(23)11-18(14)26)9-4-10-27(13-22)20(28)19-16(24)5-3-6-17(19)25/h3,5-8,11H,2,4,9-10,12-13H2,1H3
• InChI Key: OMJLWWVZMHVYPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=C(C=CC=C2F)F)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C22H21F4NO3
• Molecular Weight: 423.4 g/mol

Description

Ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate, also known as DFP-10917, is a novel small molecule compound that has been developed as a potential anticancer agent. This compound exhibits potent antitumor activity against various cancer cell lines and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate is not fully understood. However, it has been proposed that this compound targets the microtubule network in cancer cells, which is essential for cell division and growth. This compound binds to the colchicine binding site on tubulin, a protein that makes up microtubules, and disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have low toxicity and good bioavailability, making it a promising candidate for further development as an anticancer drug. In preclinical studies, this compound has shown to be effective in inhibiting tumor growth and inducing apoptosis in cancer cells. However, more research is needed to determine the long-term effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate has several advantages for lab experiments. It has shown to be effective in inhibiting tumor growth in animal models, making it a valuable tool for cancer research. Additionally, this compound has low toxicity and good bioavailability, making it safe for use in lab experiments. However, the synthesis of this compound is complex and requires expertise in organic chemistry, which may limit its availability for some labs.

Future Directions

Ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate has shown promising results in preclinical studies and has the potential to be developed as an anticancer drug. Future research should focus on further understanding the mechanism of action of this compound and its long-term effects on the human body. In addition, more studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy. Other potential future directions include exploring the use of this compound in combination with other anticancer drugs and investigating its potential for treating other diseases.

Synthesis Methods

Ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate is a complex organic molecule that requires a multi-step synthesis process. The synthesis of this compound involves the reaction of 2,6-difluorobenzoyl chloride with 2,4-difluorobenzylamine to obtain the intermediate product, which is then reacted with piperidine-3-carboxylic acid ethyl ester to obtain the final product. The synthesis process is challenging and requires expertise in organic chemistry.

Scientific Research Applications

Ethyl 1-(2,6-difluorobenzoyl)-3-(2,4-difluorobenzyl)-3-piperidinecarboxylate has been extensively studied for its potential anticancer activity. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable property for anticancer drugs. In addition, this compound has shown to be effective in inhibiting tumor growth in animal models.